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Compound of Interest

Compound Name: Galanthamine N-Oxide

Cat. No.: B1339580

This guide provides a detailed comparison of the in vitro acetylcholinesterase (AChE) inhibitory
activities of Galanthamine N-Oxide and Donepezil. The information is intended for
researchers, scientists, and professionals in the field of drug development and neuroscience.

Quantitative Comparison of Inhibitory Activity

The in vitro potency of Galanthamine N-Oxide and Donepezil as AChE inhibitors is
summarized below. The data highlights the half-maximal inhibitory concentration (IC50) or half-
maximal effective concentration (EC50), which indicates the concentration of the inhibitor
required to reduce the activity of the enzyme by 50%.

Compound Inhibitory Concentration Enzyme Source
Galanthamine N-Oxide EC50: 26.2 puM[1][2] Eel
Donepezil IC50: 11.6 nM (0.0116 pM)[3] Human (hAChE)

IC50: 8.12 nM (0.00812 puM)[3] ~ Bovine (bAChE)

Lower IC50/EC50 values indicate greater potency.
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Mechanism of Action: Acetylcholinesterase
Inhibition

Both Galanthamine N-Oxide and Donepezil function by inhibiting the acetylcholinesterase
enzyme. In a healthy cholinergic synapse, AChE is responsible for the rapid hydrolysis of the
neurotransmitter acetylcholine (ACh) into choline and acetic acid, which terminates the signal.
By inhibiting AChE, these compounds increase the concentration and duration of ACh in the

synaptic cleft, enhancing cholinergic neurotransmission. This mechanism is a key therapeutic
strategy for conditions characterized by a cholinergic deficit, such as Alzheimer's disease[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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